2-(benzylthio)-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]acetamide
• InChI: InChI=1S/C19H17NO2S3/c21-18(13-23-12-14-5-2-1-3-6-14)20-11-15-8-9-17(25-15)19(22)16-7-4-10-24-16/h1-10H,11-13H2,(H,20,21)
• InChI Key: JVUZHWRFYWUQQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NCC2=CC=C(S2)C(=O)C3=CC=CS3
• Molecular Formula: C19H17NO2S3
• Molecular Weight: 387.5 g/mol

Description

The compound “2-(benzylthio)-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

While there isn’t specific information on the synthesis of “2-(benzylthio)-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)acetamide”, there are related studies on the synthesis of thiophene derivatives. For instance, thiophene-2,5-dicarboxylic acid was suspended in acetonitrile and cooled in an ice bath to 0°C. Thionyl chloride was then added.

Chemical Reactions Analysis

The chemical reactions involving “2-(benzylthio)-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)acetamide” are not explicitly documented.

Scientific Research Applications

• Heterocyclic Synthesis : Thioureido-acetamides, closely related to the query compound, are used in the synthesis of various heterocyclic compounds through one-pot cascade reactions. These reactions are valuable for their efficiency and atom economy, producing compounds like 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines, which have significant applications in medicinal chemistry (Schmeyers & Kaupp, 2002).

• Dynamic NMR Properties : Certain derivatives of similar compounds exhibit interesting dynamic NMR properties, which can be essential in understanding their chemical behavior and potential applications in pharmaceuticals (Samimi, Mamaghani, Tabatabeian, & Bijanzadeh, 2010).

• Synthesis of Arylidene Compounds : The synthesis and characterization of arylidene compounds from derivatives of 2-iminothiazolidine-4-ones have been explored. These compounds have shown antimicrobial activity against various test organisms, highlighting their potential use in developing new antimicrobial agents (Azeez & Abdullah, 2019).

• Antitumor Activity : Research has shown that certain derivatives of the compound possess antitumor properties. For example, compounds derived from 2-cyano-N-(thiazol-2-yl) acetamide and 2-cyano-N-(oxazol-2-yl) acetamide have demonstrated inhibitory effects on various cancer cell lines (Albratty, El-Sharkawy, & Alam, 2017).

• NMR Study of Oxadiazole Derivatives : NMR techniques have been employed to study new compounds containing the benzimidazole moiety, relevant to the structural analysis of similar compounds (Ying-jun, 2012).

• Antibacterial Agents : Derivatives of similar compounds have been synthesized and evaluated for their antibacterial activity, demonstrating significant effectiveness against various bacterial strains (Ramalingam, Ramesh, & Sreenivasulu, 2019).

• Anti-inflammatory Agents : Some derivatives of benzo[b]thiophene, structurally related to the query compound, have shown potent anti-inflammatory activity, indicating potential applications in the development of anti-inflammatory drugs (Radwan, Shehab, & El-Shenawy, 2009).

Safety And Hazards

The safety and hazards associated with this compound are not explicitly documented.